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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the fundamental molecular characteristics of

2-Methylpyridine, also known as 2-picoline. This heterocyclic aromatic organic compound is a

crucial building block in the synthesis of various pharmaceuticals, agrochemicals, and

polymers.

Core Molecular Data
2-Methylpyridine is a derivative of pyridine with a methyl substituent at the second position.[1]

Its core properties are summarized in the table below for easy reference.

Property Value Source

Chemical Formula C6H7N [2][3][4]

Molecular Weight 93.13 g/mol [2][5]

Alternate Names
2-Picoline, α-Methylpyridine, α-

Picoline, o-Picoline
[1][4]

CAS Number 109-06-8 [4]
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One of the common industrial methods for synthesizing 2-methylpyridine involves the reaction

of acetylene with ammonia. This process is typically carried out at high temperatures in the

presence of a catalyst.[3]
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Caption: Synthesis of 2-Methylpyridine from Acetylene and Ammonia.

Key Chemical Reactions and Applications
The methyl group in 2-methylpyridine is reactive and can undergo various chemical

transformations. For instance, oxidation of 2-methylpyridine yields picolinic acid.[2] This

compound serves as a precursor in the production of the agrichemical nitrapyrin and is also

used to manufacture 2-vinylpyridine, a monomer for synthetic rubber.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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